Cas no 1495407-71-0 (1-Amino-2,4,4-trimethylhexan-3-ol)

• Product Name: 1-Amino-2,4,4-trimethylhexan-3-ol
• CAS No: 1495407-71-0
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 5274294
• Update Time: 2025-06-26

1-Amino-2,4,4-trimethylhexan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Amino-2,4,4-trimethylhexan-3-ol

• Inchi： 1S/C9H21NO/c1-5-9(3,4)8(11)7(2)6-10/h7-8,11H,5-6,10H2,1-4H3
• InChI Key： PSLOLJIWJDXAJI-UHFFFAOYSA-N
• SMILES： C(N)C(C)C(O)C(C)(C)CC

Additional information on 1-Amino-2,4,4-trimethylhexan-3-ol

Professional Introduction to 1-Amino-2,4,4-trimethylhexan-3-ol (CAS No. 1495407-71-0)

1-Amino-2,4,4-trimethylhexan-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1495407-71-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This aliphatic amine features a complex structural framework with multiple stereocenters, making it a versatile intermediate in synthetic chemistry. Its unique molecular architecture has garnered attention for potential applications in drug development, particularly in the synthesis of bioactive molecules and chiral auxiliaries.

The compound’s name underscores its chemical characteristics: a six-carbon chain with an amino group at the first position, and methyl substituents at the second, fourth, and fourth positions (repeating). This configuration imparts specific steric and electronic properties that influence its reactivity and interaction with biological systems. The presence of three stereocenters (at C-2, C-3, and C-4) makes 1-Amino-2,4,4-trimethylhexan-3-ol a chiral molecule, capable of existing as enantiomers or diastereomers. Such chirality is crucial in pharmaceuticals, as different stereoisomers can exhibit distinct pharmacological profiles.

In recent years, advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like 1-Amino-2,4,4-trimethylhexan-3-ol with greater accuracy. Molecular modeling studies suggest that this compound may serve as a precursor in the synthesis of non-peptide protease inhibitors, which are increasingly important in treating chronic diseases such as HIV and cancer. The amine functionality allows for facile derivatization into more complex structures via nucleophilic substitution or condensation reactions.

One of the most promising applications of 1-Amino-2,4,4-trimethylhexan-3-ol lies in its role as a building block for chiral ligands used in asymmetric catalysis. Enantioselective synthesis is a cornerstone of modern drug discovery, where achieving high enantiomeric purity is essential for therapeutic efficacy. Researchers have explored its use in generating catalysts that facilitate highly selective reactions, such as hydrogenation or epoxidation, which are critical steps in producing active pharmaceutical ingredients (APIs).

The compound’s structural features also make it relevant to materials science. For instance, polymers functionalized with 1-Amino-2,4,4-trimethylhexan-3-ol exhibit enhanced biocompatibility and mechanical properties when used in biomedical applications like drug delivery systems or tissue engineering scaffolds. Recent patents have highlighted its incorporation into polyurethane-based coatings that improve material stability under physiological conditions.

From a synthetic chemistry perspective, 1-Amino-2,4,4-trimethylhexan-3-ol exemplifies the importance of functional group interconversion. Strategies such as reductive amination or diazotization followed by coupling reactions have been employed to expand its utility. Notably, its derivatives have been investigated for their potential as kinase inhibitors due to their ability to mimic natural amino acid residues while introducing additional pharmacophoric elements.

The growing interest in 1-Amino-2,4,4-trimethylhexan-3-ol is reflected in the increasing number of publications discussing its derivatives. For example, studies on N-substituted analogs have revealed novel interactions with bacterial enzymes responsible for antibiotic resistance. This underscores the compound’s potential not only as an intermediate but also as a scaffold for developing next-generation antimicrobial agents.

In conclusion, 1-Amino - 2 , 4 , 4 - trimethylhexan - 3 - ol ( CAS No . 1495407 - 71 - 0 ) represents a fascinating intersection of synthetic organic chemistry and medicinal chemistry . Its structural complexity , stereochemical diversity , and reactivity make it a valuable asset for researchers aiming to develop innovative therapeutics . As computational methods improve and new synthetic pathways emerge , the utility of this compound is likely to expand further , solidifying its role as a key intermediate in both academic and industrial research .